Cas no 952982-63-7 (1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine)

• Product Name: 1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine
• CAS No: 952982-63-7
• MF: C₁₈H₂₇NO₄S
• MW: 353.476284265518
• CID: 6221825
• PubChem ID: 16884113
• Update Time: 2025-09-26

1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine
• 1-((3-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)propyl)sulfonyl)piperidine
• AKOS024488632
• F5012-0009
• 1-[3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]propylsulfonyl]piperidine
• 1-{3-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]propanesulfonyl}piperidine
• 952982-63-7
• VU0628643-1

• Inchi： 1S/C18H27NO4S/c1-18(2)14-15-8-6-9-16(17(15)23-18)22-12-7-13-24(20,21)19-10-4-3-5-11-19/h6,8-9H,3-5,7,10-14H2,1-2H3
• InChI Key： ISGGQCRQZLJJEM-UHFFFAOYSA-N
• SMILES： S(CCCOC1=CC=CC2=C1OC(C)(C)C2)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 353.16607952g/mol
• Monoisotopic Mass: 353.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine

1-{3-(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxypropanesulfonyl}Piperidine: A Comprehensive Overview

CAS No. 952982-63-7 refers to the compound known as 1-{3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxypropanesulfonyl}piperidine. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring with a sulfonyl group and a benzofuran moiety, making it a versatile structure for various chemical modifications and biological assays.

The benzofuran moiety in this compound is particularly interesting as it contributes to the molecule's aromaticity and potential bioactivity. Recent studies have highlighted the importance of such heterocyclic structures in modulating pharmacokinetic properties and enhancing bioavailability. The presence of the sulfonyl group further enhances the molecule's stability and ability to form hydrogen bonds, which are crucial for interactions within biological systems.

One of the most recent advancements in the study of this compound involves its application in drug delivery systems. Researchers have explored the use of this compound as a prodrug carrier, where its sulfonyl group can be cleaved under specific physiological conditions to release active pharmaceutical ingredients. This approach has shown promise in improving drug targeting and reducing systemic toxicity.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This methodological improvement aligns with the growing trend toward sustainable and efficient chemical synthesis practices.

The biological evaluation of CAS No. 952982-63-7 has revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to suppress cytokine production in vitro, suggesting its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, recent computational studies have provided insights into the molecular docking patterns of this compound with various protein targets. These studies have highlighted key interactions that contribute to its binding affinity and selectivity, paving the way for further optimization of its structure for therapeutic purposes.

In conclusion, CAS No. 952982-63-7 represents a valuable compound in contemporary medicinal chemistry research. Its unique structure, combined with advancements in synthesis and biological evaluation techniques, positions it as a promising candidate for future drug development efforts. Continued research into its properties and applications will undoubtedly yield further insights into its potential utility in the pharmaceutical industry.